N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide

• IUPAC Name: N-[[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C15H15FN2O2/c1-10(19)17-8-11-3-6-15(18-9-11)13-7-12(20-2)4-5-14(13)16/h3-7,9H,8H2,1-2H3,(H,17,19)
• InChI Key: PRDCPSKAZCPKLI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CN=C(C=C1)C2=C(C=CC(=C2)OC)F
• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol

Description

N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide, also known as FMPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMPA is a small molecule that has a unique chemical structure and properties that make it a valuable tool for investigating various biological processes.

Mechanism of Action

N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide acts as a potent inhibitor of certain enzymes and proteins, including protein kinase C (PKC) and phosphodiesterase (PDE) enzymes. N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide has also been shown to modulate the activity of ion channels and neurotransmitter receptors, leading to changes in cellular signaling and metabolism.
Biochemical and Physiological Effects:
N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide has been shown to have a variety of biochemical and physiological effects, including changes in cellular signaling, metabolism, and gene expression. N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide has also been shown to modulate the activity of various ion channels and neurotransmitter receptors, leading to changes in neuronal excitability and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One major advantage of N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide is its ability to selectively inhibit specific enzymes and proteins, allowing for precise control over cellular signaling and metabolism. However, N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide can also have off-target effects and may not be suitable for all experimental systems. Additionally, the synthesis of N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide can be challenging and may require specialized equipment and expertise.

Future Directions

There are many potential future directions for research on N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide. One area of interest is the development of new synthetic methods and derivatives of N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide that may have improved properties and applications. Additionally, N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide may be useful for investigating the role of specific enzymes and proteins in various disease states, including cancer and neurological disorders. Finally, N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide may have potential applications in drug discovery and development, as a tool for identifying new targets and developing new therapies.

Scientific Research Applications

N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide has been used in a wide range of scientific research applications, including studies of neurotransmitter systems, ion channels, and receptor signaling pathways. N-{[6-(2-fluoro-5-methoxyphenyl)pyridin-3-yl]methyl}acetamide has also been used to investigate the role of various enzymes and proteins in cellular signaling and metabolism.